Cas no 34782-06-4 (1-(3-Chloroprop-1-yl)piperazine Dihydrochloride)
34782-06-4 structure
Product Name:1-(3-Chloroprop-1-yl)piperazine Dihydrochloride
CAS No:34782-06-4
MF:C7H19Cl3N2O
MW:253.597559213638
CID:54309
PubChem ID:3015711
Update Time:2025-04-18
1-(3-Chloroprop-1-yl)piperazine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Chloropropyl)piperazine dihydrochloride hemihydrate
- 1-(3-chloropropyl)piperazine hydrochloride
- 1-(3-chloropropyl)piperazine,hydrate,dihydrochloride
- 1-(3-Chloroprop-1-yl)piperazine dihydrochloride hemihydrate
- 1-(3-Chloropropyl)piperazine dihydrochloride monohydrate
- 1-(3-Chloropropyl)piperazine HCl hydrate
- AC1MI1OG
- EINECS 252-211-4
- MolPort-001-769-684
- OR6879
- SureCN8080272
- MFCD00150090
- 1-(3-CHLOROPROPYL)PIPERAZINEDIHYDROCHLORIDEHEMIHYDRATE
- 1-(3-Chloropropyl)piperazine--hydrogen chloride--water (1/2/1)
- 1-(3-chloropropyl)piperazine;hydrate;dihydrochloride
- 34782-06-4
- NS00054757
- 1049713-57-6
- DTXSID30956263
- 1-(3-Chloroprop-1-yl)piperazine Dihydrochloride
-
- Inchi： 1S/C7H15ClN2.2ClH.H2O/c8-2-1-5-10-6-3-9-4-7-10;;;/h9H,1-7H2;2*1H;1H2
- InChI Key： SZJBSCDUZKUYQE-UHFFFAOYSA-N
- SMILES： ClCCCN1CCNCC1.Cl.Cl.O
Computed Properties
- Exact Mass: 252.05657
- Monoisotopic Mass: 252.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 81.7
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 16.3A^2
Experimental Properties
- Color/Form: Not determined
- Melting Point: 215°C (dec.)
- Boiling Point: 245.5°Cat760mmHg
- Flash Point: 102.3°C
- PSA: 46.77
- Solubility: Not determined
1-(3-Chloroprop-1-yl)piperazine Dihydrochloride Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
1-(3-Chloroprop-1-yl)piperazine Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C588268-5mg |
1-(3-Chloroprop-1-yl)piperazine Dihydrochloride |
34782-06-4 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C588268-10mg |
1-(3-Chloroprop-1-yl)piperazine Dihydrochloride |
34782-06-4 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C588268-50mg |
1-(3-Chloroprop-1-yl)piperazine Dihydrochloride |
34782-06-4 | 50mg |
$ 95.00 | 2022-06-06 | ||
| Apollo Scientific | OR6879-100mg |
1-(3-Chloroprop-1-yl)piperazine dihydrochloride hemihydrate |
34782-06-4 | 95% | 100mg |
£30.00 | 2025-02-20 | |
| Apollo Scientific | OR6879-500mg |
1-(3-Chloroprop-1-yl)piperazine dihydrochloride hemihydrate |
34782-06-4 | 95% | 500mg |
£80.00 | 2025-02-20 | |
| A2B Chem LLC | AF70998-100mg |
1-(3-Chloropropyl)piperazine diHCl hemihydrate |
34782-06-4 | 95.0% | 100mg |
$89.00 | 2024-04-20 | |
| A2B Chem LLC | AF70998-500mg |
1-(3-Chloropropyl)piperazine diHCl hemihydrate |
34782-06-4 | 95.0% | 500mg |
$195.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1612168-100mg |
1-(3-Phloropropyl)piperazine dihydrochloride |
34782-06-4 | 98% | 100mg |
￥309.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1612168-500mg |
1-(3-Phloropropyl)piperazine dihydrochloride |
34782-06-4 | 98% | 500mg |
￥934.00 | 2024-05-17 | |
| Key Organics Ltd | PS-13906-1mg |
1-(3-Chloroprop-1-yl)piperazine dihydrochloride hemihydrate |
34782-06-4 | >90% | 1mg |
£37.00 | 2025-02-09 |
1-(3-Chloroprop-1-yl)piperazine Dihydrochloride Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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